Cas no 62128-01-2 (Benzenamine, 4-methoxy-N-[(5-nitro-2-thienyl)methylene]-)

• Product Name: Benzenamine, 4-methoxy-N-[(5-nitro-2-thienyl)methylene]-
• CAS No: 62128-01-2
• MF: C₁₂H₁₀N₂O₃S
• MW: 262.284401416779
• CID: 457133
• PubChem ID: 785651
• Update Time: 2025-04-19

Benzenamine, 4-methoxy-N-[(5-nitro-2-thienyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-methoxy-N-[(5-nitro-2-thienyl)methylene]-
• N-(4-methoxyphenyl)-1-(5-nitrothiophen-2-yl)methanimine
• DTXSID00354873
• SR-01000198312-1
• SR-01000198312
• 4-Methoxy-N-[(E)-(5-nitrothiophen-2-yl)methylidene]aniline
• 62128-01-2

• Inchi： 1S/C12H10N2O3S/c1-17-10-4-2-9(3-5-10)13-8-11-6-7-12(18-11)14(15)16/h2-8H,1H3/b13-8+
• InChI Key： ZEIZMTUGHVTKTO-MDWZMJQESA-N
• SMILES： S1C(=CC=C1/C=N/C1C=CC(=CC=1)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 262.0413
• Monoisotopic Mass: 262.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.6Ų

Experimental Properties

• PSA: 64.73